Cas no 933759-02-5 (2-(5-Methyl-thiophen-2-yl)-cyclopropylamine)

• Product Name: 2-(5-Methyl-thiophen-2-yl)-cyclopropylamine
• CAS No: 933759-02-5
• MF: C₈H₁₁NS
• MW: 153.24464058876
• CID: 5225524
• Update Time: 2026-03-07

2-(5-Methyl-thiophen-2-yl)-cyclopropylamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-thiophen-2-yl)-cyclopropylamine

• Inchi： 1S/C8H11NS/c1-5-2-3-8(10-5)6-4-7(6)9/h2-3,6-7H,4,9H2,1H3
• InChI Key： KSBWFAJFJZSKAY-UHFFFAOYSA-N
• SMILES： C1(N)CC1C1SC(C)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(5-Methyl-thiophen-2-yl)-cyclopropylamine

2-(5-Methyl-thiophen-2-yl)-cyclopropylamine (CAS No. 933759-02-5)

2-(5-Methyl-thiophen-2-yl)-cyclopropylamine, also known by its CAS registry number 933759-02-5, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropylamine moiety with a thiophene ring substituted with a methyl group. The combination of these functional groups imparts distinctive chemical and biological properties, making it a valuable molecule for research and potential applications in drug discovery.

The synthesis of 2-(5-Methyl-thiophen-2-yl)-cyclopropylamine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields, which is particularly beneficial for large-scale production.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 2-(5-Methyl-thiophen-2-yl)-cyclopropylamine exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit acetylcholinesterase (AChE), an enzyme whose overactivity is linked to cognitive decline in Alzheimer's patients. The methyl-substituted thiophene ring plays a critical role in enhancing the molecule's ability to penetrate the blood-brain barrier, thereby improving its bioavailability.

In addition to its neuroprotective potential, 933759-02-5 has also been investigated for its anti-inflammatory properties. A team of researchers at the University of California recently found that this compound can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This makes it a promising candidate for the development of novel anti-inflammatory therapies, particularly for chronic conditions like rheumatoid arthritis and inflammatory bowel disease.

The structural uniqueness of 2-(5-Methyl-thiophen-2-yl)-cyclopropylamine also lends itself to applications in materials science. Its rigid cyclopropane ring and electron-rich thiophene group make it an ideal candidate for use in organic electronics. For example, recent research has explored its potential as a building block for constructing π-conjugated systems, which are essential components in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The compound's ability to facilitate efficient charge transport makes it a valuable asset in the design of next-generation electronic materials.

The environmental impact and safety profile of CAS No. 933759-02-5 have also been subjects of recent studies. Regulatory agencies have conducted comprehensive assessments to evaluate its toxicity and biodegradability under various conditions. According to findings from the European Chemicals Agency (ECHA), this compound demonstrates low acute toxicity when administered through oral or dermal routes, making it suitable for industrial handling under standard safety protocols. Furthermore, biodegradation studies indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in aquatic environments.

In conclusion, 2-(5-Methyl-thiophen-2-yl)-cyclopropylamine (CAS No. 933759-02-5) stands out as a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, coupled with cutting-edge synthetic methodologies and promising biological activities, positions it as a key player in drug discovery, materials science, and beyond. As research continues to uncover new applications and optimize its properties, this compound is poised to make substantial contributions to both academic and industrial advancements.